Cas no 10022-70-5 (Sodium Hypochlorite Pentahydrate)

• Product name: Sodium Hypochlorite Pentahydrate
• CAS No: 10022-70-5
• MF: ClH₁₀NaO₆
• MW: 164.518571376801
• MDL: MFCD01941504
• CID: 166656

Sodium Hypochlorite Pentahydrate Chemical and Physical Properties

Names and Identifiers

• Hypochlorous acid,sodium salt, pentahydrate (8CI,9CI)
• Sodium Hypochlorite Pentahydrate
• Hypochlorous acid, sodium salt, pentahydrate
• SODIUM HYPOCHLORITE SOLUTION CP

• MDL： MFCD01941504
• Inchi： 1S/ClO.Na.5H2O/c1-2;;;;;;/h;;5*1H2/q-1;+1;;;;;
• InChI Key： FHKLOBNGYGFRSF-UHFFFAOYSA-N
• SMILES： Cl[O-].[Na+].O.O.O.O.O

Computed Properties

• Exact Mass: 164.00600
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.600
• Melting Point: 18°C
• PSA: 69.21000
• LogP: 0.24920

Sodium Hypochlorite Pentahydrate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H272-H290-H314-H410
• Warning Statement： P210-P220-P221-P234-P260-P264-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P391-P405-P406-P501
• Hazardous Material transportation number：UN 3212 5.1/PG II
• RTECS：NH3486800
• PackingGroup：II
• Storage Condition：<0°C
• Safety Term：− and Na2O."> Mildly toxic. An eye and skin irritant. When heated to decomposition it emits toxic fumes of Cl− and Na2O.
• HazardClass：5.1

Additional information on Sodium Hypochlorite Pentahydrate

Sodium Hypochlorite Pentahydrate (CAS No. 10022-70-5): A Comprehensive Guide to Properties, Applications, and Modern Uses

Sodium Hypochlorite Pentahydrate, with the CAS No. 10022-70-5, is a crystalline solid form of sodium hypochlorite, widely recognized for its oxidizing and disinfecting properties. This compound is a hydrated variant of the more commonly known sodium hypochlorite solution, offering enhanced stability and ease of handling in certain industrial and commercial applications. Its chemical formula is NaClO·5H₂O, indicating the presence of five water molecules per sodium hypochlorite unit. This unique structure makes it a versatile agent in various fields, from water treatment to surface sanitation.

The Sodium Hypochlorite Pentahydrate is particularly valued for its controlled release of active chlorine, which ensures prolonged efficacy in applications requiring sustained disinfection. Unlike its liquid counterpart, the pentahydrate form reduces transportation and storage challenges, making it a preferred choice in regions with limited infrastructure. Recent trends in sustainable disinfection and eco-friendly oxidants have spurred interest in this compound, as it aligns with the growing demand for greener chemical alternatives.

One of the most searched questions about Sodium Hypochlorite Pentahydrate is its safety profile and environmental impact. Studies indicate that when handled properly, this compound decomposes into harmless byproducts, primarily salt and water, minimizing ecological footprint. Its role in water purification systems and food processing sanitation has also garnered attention, especially in the context of global health crises where hygiene standards are paramount. Users often inquire about its compatibility with other cleaning agents, and research confirms its synergistic effects when combined with certain surfactants.

In industrial settings, Sodium Hypochlorite Pentahydrate is employed for bleaching textiles, treating wastewater, and sterilizing equipment. Its solid form allows for precise dosing, reducing waste and optimizing cost-efficiency. The compound’s stability at lower temperatures further enhances its utility in cold-climate applications, addressing a common limitation of liquid hypochlorite solutions. Innovations in slow-release formulations have expanded its use in agricultural disinfection, where controlled chlorine release prevents crop damage while ensuring pathogen control.

From a technical standpoint, the CAS No. 10022-70-5 identifier is crucial for regulatory compliance and material safety data sheets (MSDS). Researchers and manufacturers rely on this number to ensure accurate sourcing and adherence to international standards. The compound’s pH-dependent activity is another frequently discussed topic, as its efficacy peaks in slightly alkaline conditions, making it ideal for neutralizing acidic contaminants. This property is particularly relevant in swimming pool maintenance and drinking water treatment, where pH balance is critical.

As consumer awareness of chemical safety and sustainable practices grows, Sodium Hypochlorite Pentahydrate is increasingly positioned as a balanced solution between performance and environmental responsibility. Its role in emerging disinfection technologies, such as electrolyzed water systems, highlights its adaptability to modern innovations. For those seeking alternatives to traditional chlorine-based products, this compound offers a compelling combination of reliability, efficiency, and reduced logistical burdens.

In summary, Sodium Hypochlorite Pentahydrate (CAS No. 10022-70-5) stands as a multifaceted chemical with broad applicability across industries. Its unique properties address contemporary challenges in hygiene management, resource conservation, and operational efficiency, making it a subject of ongoing research and development. Whether for large-scale industrial use or specialized applications, this compound continues to evolve alongside technological and environmental advancements.